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Compound of Interest

Compound Name: OPC-14523 hydrochloride

Cat. No.: B3047852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed recommendations for the storage and handling of

OPC-14523 hydrochloride solutions to ensure stability and efficacy in research applications.

The protocols outlined below are based on available data and best practices for handling

similar chemical compounds.

Introduction
OPC-14523 is a novel compound with high affinity for sigma (σ) and serotonin 5-HT1A

receptors, and it also acts as a serotonin reuptake inhibitor.[1][2] It has shown potential as an

antidepressant with a possibly rapid onset of action.[3] Proper storage and handling of OPC-
14523 hydrochloride solutions are critical for maintaining its chemical integrity and biological

activity in experimental settings.
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Property Value

Chemical Name

1-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-5-

methoxy-1,2,3,4-tetrahydroquinolin-2-one

hydrochloride

Molecular Formula C₂₃H₂₈ClN₃O₂ · HCl

Molecular Weight 450.4 g/mol

CAS Number 145969-31-9

Recommended Storage Conditions
Proper storage is essential to prevent degradation of OPC-14523 hydrochloride. The following

conditions are recommended for the powdered form and prepared solutions.

Powder Form
Storage Temperature Recommended Duration Notes

-20°C Up to 3 years
Recommended for long-term

storage.

4°C Up to 2 years
Suitable for intermediate-term

storage.

Store in a dry, dark place.

Solution Form
Due to its very low aqueous solubility (0.0296 mg/mL), Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing stock solutions of OPC-14523 hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Temperature Recommended Duration Solvent

-80°C Up to 6 months
Optimal for long-term storage

of stock solutions.

-20°C Up to 1 month
Suitable for short to

intermediate-term storage.

It is advisable to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw

cycles, which can lead to degradation.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of OPC-14523
hydrochloride in DMSO.

Materials:

OPC-14523 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibration: Allow the vial of OPC-14523 hydrochloride powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of OPC-14523 hydrochloride powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.504 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For the example

above, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary.

Aliquoting and Storage: Aliquot the stock solution into single-use, sterile, amber-colored

vials. Store the aliquots at -80°C for long-term storage or at -20°C for shorter-term use.
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Solution Preparation

Aliquoting and Storage

Start: OPC-14523 HCl Powder

Equilibrate to Room Temperature

Weigh Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Vials

Store at -80°C
(Long-term, up to 6 months)

Store at -20°C
(Short-term, up to 1 month)

Click to download full resolution via product page

Caption: Workflow for preparing and storing OPC-14523 hydrochloride stock solution.

Mechanism of Action and Signaling Pathway
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OPC-14523 acts as an agonist at both sigma (σ₁) and serotonin 5-HT1A receptors. Its

antidepressant-like effects are believed to be mediated through the combined stimulation of

these two receptor types.

Caption: Simplified signaling pathway of OPC-14523.

Safety Precautions
Handle OPC-14523 hydrochloride in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of the powder and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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